(2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%

• IUPAC Name: 3-(2,4-dioxo-1H-pyrimidin-5-yl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H13N3O4S/c1-15(2)20(18,19)9-5-3-4-8(6-9)10-7-13-12(17)14-11(10)16/h3-7H,1-2H3,(H2,13,14,16,17)
• InChI Key: MKQKMWSWSAZWFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CNC(=O)NC2=O
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol

Description

(2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, or (2,4)-DHP, is a synthetic organic compound that has recently gained a great deal of attention in the scientific research community due to its unique properties and potential applications. It is a white powder that is soluble in both water and alcohol, making it an ideal candidate for a variety of experiments and applications. This compound has been studied for its potential use in drug development, as a catalyst for chemical reactions, and as a potential treatment for a variety of diseases.

Mechanism of Action

The exact mechanism of action of ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and tyrosine kinase, which are involved in inflammation, pain, and cancer. It is also believed to have antioxidant properties, which may help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
Studies have shown that ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2 and tyrosine kinase, which are involved in inflammation, pain, and cancer. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals. In addition, it has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties, as well as to be able to modulate the activity of certain enzymes involved in metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP in laboratory experiments include its low cost, its solubility in both water and alcohol, and its stability in a variety of conditions. In addition, the compound is relatively non-toxic and has a low potential for side effects. However, there are some limitations to using ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP in laboratory experiments. For example, the compound can be difficult to purify and may need to be purified multiple times in order to achieve the desired purity. In addition, the compound is sensitive to light and air and should be stored in a dark, airtight container.

Future Directions

The potential applications of ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP are still being explored and there are many potential future directions for research. These include further studies into its potential use in drug development, as a catalyst for chemical reactions, and as a potential treatment for a variety of diseases. In addition, further research could be conducted into its potential use in drug delivery systems, as a stabilizer for proteins, and as a reagent for organic synthesis. Finally, further studies into its biochemical and physiological effects could be conducted, as well as its potential use as an anti-inflammatory, anti-tumor, and anti-bacterial agent.

Synthesis Methods

The synthesis of ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP is a multi-step process that involves the formation of a pyrimidine ring from aldehydes, followed by the addition of dimethylsulfamoylphenyl and hydroxy groups. The reaction is performed in an acidic medium, such as acetic acid, and the final product is a white powder. The exact conditions of the reaction vary depending on the desired purity of the product, but generally, the reaction is carried out at temperatures ranging from 0-100°C and pressures of up to 10 bar.

Scientific Research Applications

The unique properties of ((2,4)-Dihydroxy-5-(3-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%)-DHP make it an ideal candidate for a variety of scientific research applications. It has been studied for its potential use in drug development, as a catalyst for chemical reactions, and as a potential treatment for a variety of diseases. In addition, it has been used in drug delivery systems, as a stabilizer for proteins, and as a reagent for organic synthesis.